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Compound of Interest

Compound Name: 1,4-Dibromo-2-fluorobenzene

Cat. No.: B072686

Essential safety protocols and logistical plans are critical for the safe handling and disposal of
1,4-Dibromo-2-fluorobenzene in a laboratory setting. This guide provides procedural, step-by-
step information to ensure the well-being of researchers, scientists, and drug development
professionals. By adhering to these guidelines, you can minimize risks and maintain a safe
research environment.

Personal Protective Equipment (PPE)

When handling 1,4-Dibromo-2-fluorobenzene, a comprehensive approach to personal
protection is necessary to prevent exposure. The recommended PPE includes:

o Eye and Face Protection: Chemical safety goggles are mandatory to protect against
splashes.[1] In situations with a higher risk of splashing, a face shield should be used in
conjunction with goggles.

o Skin Protection: Chemical-resistant gloves are essential.[1] While disposable nitrile gloves
may be suitable for incidental contact, more robust gloves such as butyl or Viton® should be
considered for prolonged handling or immersion, given their resistance to aromatic and
chlorinated solvents. A lab coat or other protective clothing is also required to prevent skin
contact.[1]

» Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within
a chemical fume hood, to minimize inhalation of dust or vapors.[1][2] If exposure limits are
exceeded or if irritation is experienced, a NIOSH/MSHA-approved respirator should be used.
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[1] For environments with known airborne concentrations, a full-face air-purifying respirator
may be necessary.[3]

Emergency Procedures

In the event of accidental exposure, immediate action is crucial.

o Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, making sure to lift the upper and lower eyelids.[1] Seek immediate medical
attention.[1]

o Skin Contact: Remove all contaminated clothing and shoes.[1][4] Immediately wash the
affected skin area with plenty of soap and water for at least 15 minutes.[1][4] Get medical
help if irritation develops.[2]

 Inhalation: Move the individual to fresh air at once.[1][2] If breathing is difficult, administer
oxygen. If breathing has stopped, provide artificial respiration, but avoid mouth-to-mouth
resuscitation.[1] Seek immediate medical attention.[1][2]

 Ingestion: Do NOT induce vomiting.[1] If the person is conscious and alert, rinse their mouth
with water and have them drink 2-4 cupfuls of milk or water.[1] Never give anything by mouth
to an unconscious person.[1] Seek immediate medical attention.[1]

Handling, Storage, and Disposal

Proper operational and disposal plans are key to a safe workflow.

¢ Handling: Always wash hands and any exposed skin thoroughly after handling the
substance.[1][2] Avoid creating dust and ensure adequate ventilation.[1] Keep the container
tightly closed when not in use.[1]

» Storage: Store 1,4-Dibromo-2-fluorobenzene in a tightly sealed container in a cool, dry, and
well-ventilated area.[1][2] It should be stored away from incompatible materials such as
strong oxidizing agents.[1]

o Spill Management: In case of a spill, immediately evacuate the area. Wearing the
appropriate PPE, sweep or vacuum up the material and place it into a suitable, labeled
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container for disposal.[1] Avoid generating dust.[1]

» Disposal: Dispose of the waste material in accordance with all applicable federal, state, and
local environmental regulations.[2] Do not allow the chemical to enter drains or waterways.

Quantitative Data Summary

Property Value Source

Molecular Formula CeH3BrzF Thermo Fisher Scientific
Molecular Weight 253.90 g/mol Sigma-Aldrich

Melting Point 33-36 °C Sigma-Aldrich

Boiling Point 216 °C Sigma-Aldrich

Flash Point 102 °C (215.6 °F) - closed cup Sigma-Aldrich

Experimental Workflow for Safe Handling

The following diagram outlines the logical workflow for safely handling 1,4-Dibromo-2-
fluorobenzene, from preparation to disposal.
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Safe Handling Workflow for 1,4-Dibromo-2-fluorobenzene
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A flowchart illustrating the safe handling process for 1,4-Dibromo-2-fluorobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b072686#personal-protective-equipment-for-handling-
1-4-dibromo-2-fluorobenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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